Cas no 2334059-11-7 (2-((4-Chlorobenzyl)oxy)-2-(2,4-dichlorophenyl)ethanamine)

• Product Name: 2-((4-Chlorobenzyl)oxy)-2-(2,4-dichlorophenyl)ethanamine
• CAS No: 2334059-11-7
• MF: C₁₅H₁₄Cl₃NO
• MW: 330.636761188507
• CID: 5086126
• PubChem ID: 129318613
• Update Time: 2025-10-31

2-((4-Chlorobenzyl)oxy)-2-(2,4-dichlorophenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-((4-Chlorobenzyl)oxy)-2-(2,4-dichlorophenyl)ethanamine
• Q27290704
• (+/-)-2-((4-chlorobenzyl)oxy)-2-(2,4-dichlorophenyl)ethanamine
• F74912
• U5696H61Y6
• 2334059-11-7
• ECONAZOLE NITRATE IMPURITY B [EP IMPURITY]
• 2-[(4-chlorophenyl)methoxy]-2-(2,4-dichlorophenyl)ethanamine
• (2RS)-2-((4-CHLOROBENZYL)OXY)-2-(2,4-DICHLOROPHENYL)ETHANAMINE
• starbld0016048
• ECONAZOLE IMPURITY B [EP IMPURITY]
• 2-((4-CHLOROBENZYL)OXY)-2-(2,4-DICHLOROPHENYL)ETHANAMINE, (+/-)-
• 2-((4-CHLOROBENZYL)OXY)-2-(2,4-DICHLOROPHENYL)ETHANAMINE, (2RS)-
• ECONAZOLE AMINE [USP IMPURITY]

• Inchi： 1S/C15H14Cl3NO/c16-11-3-1-10(2-4-11)9-20-15(8-19)13-6-5-12(17)7-14(13)18/h1-7,15H,8-9,19H2
• InChI Key： OKCIIBHHLAAJHP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CN)OCC1C=CC(=CC=1)Cl)Cl

Computed Properties

• Exact Mass: 329.014097g/mol
• Monoisotopic Mass: 329.014097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 35.2

Additional information on 2-((4-Chlorobenzyl)oxy)-2-(2,4-dichlorophenyl)ethanamine

Introduction to 2-((4-Chlorobenzyl)oxy)-2-(2,4-dichlorophenyl)ethanamine (CAS No: 2334059-11-7)

2-((4-Chlorobenzyl)oxy)-2-(2,4-dichlorophenyl)ethanamine, identified by its Chemical Abstracts Service (CAS) number 2334059-11-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural framework comprising chlorinated aromatic rings and an amine functional group, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of 2-((4-Chlorobenzyl)oxy)-2-(2,4-dichlorophenyl)ethanamine is characterized by the presence of two key substituents: a 4-chlorobenzyl moiety and a 2,4-dichlorophenyl group. These chlorinated aromatic components are strategically positioned to interact with biological targets, potentially modulating enzymatic activities or receptor binding affinities. The amine functional group at the terminal position further enhances its reactivity, allowing for diverse chemical modifications and derivatization strategies.

In recent years, the pharmaceutical industry has increasingly focused on developing novel compounds with enhanced selectivity and efficacy. The structural features of 2-((4-Chlorobenzyl)oxy)-2-(2,4-dichlorophenyl)ethanamine align well with this trend, as they provide a robust scaffold for designing molecules with tailored biological activities. Specifically, the dichlorophenyl group has been extensively studied for its potential in inhibiting various therapeutic targets, including kinases and other enzymes involved in cancer metabolism.

One of the most compelling aspects of this compound is its potential application in oncology research. Preclinical studies have suggested that derivatives of dichlorophenyl-containing molecules may exhibit inhibitory effects on pathways critical for tumor growth and progression. For instance, modifications to the 4-chlorobenzyl moiety could enhance binding affinity to specific protein targets, leading to more potent pharmacological outcomes. Additionally, the presence of multiple chlorine atoms may contribute to metabolic stability, reducing the likelihood of rapid degradation in vivo.

The synthesis of 2-((4-Chlorobenzyl)oxy)-2-(2,4-dichlorophenyl)ethanamine presents an interesting challenge due to the complexity of its structural framework. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution processes, are often employed to construct the desired molecular architecture with high precision. These techniques ensure that the compound is produced in a form that maintains its integrity for subsequent biological evaluation.

Recent advancements in computational chemistry have further accelerated the development of novel derivatives based on 2-((4-Chlorobenzyl)oxy)-2-(2,4-dichlorophenyl)ethanamine. Molecular modeling studies can predict how different substituents will influence the compound's interactions with biological targets, allowing researchers to optimize its pharmacokinetic properties before conducting expensive wet-lab experiments. This interdisciplinary approach combines traditional organic synthesis with cutting-edge computational tools to streamline the drug discovery process.

The potential therapeutic applications of this compound extend beyond oncology. Emerging research suggests that derivatives of dichlorophenyl-containing molecules may also exhibit antimicrobial and anti-inflammatory properties. The amine functional group provides a site for further derivatization into bioactive analogs that could target infections or inflammatory diseases. Such versatility makes 2-((4-Chlorobenzyl)oxy)-2-(2,4-dichlorophenyl)ethanamine a promising lead compound for multidisciplinary investigations.

In conclusion, 2-((4-Chlorobenzyl)oxy)-2-(2,4-dichlorophenyl)ethanamine (CAS No: 2334059-11-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its synthesis requires sophisticated chemical techniques but offers a versatile platform for developing novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is poised to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.